![molecular formula C8H11ClN2O3 B2728607 3-(2-Methyl-6-oxo-1H-pyrimidin-5-yl)propanoic acid;hydrochloride CAS No. 2260936-42-1](/img/structure/B2728607.png)
3-(2-Methyl-6-oxo-1H-pyrimidin-5-yl)propanoic acid;hydrochloride
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Description
3-(2-Methyl-6-oxo-1H-pyrimidin-5-yl)propanoic acid;hydrochloride, also known as MPPA hydrochloride, is a chemical compound that has been the subject of scientific research due to its potential applications in various fields.
Scientific Research Applications
Synthesis and Antimicrobial Activity
- A study by Hossan et al. (2012) focused on synthesizing a series of pyrimidinones and oxazinones, using citrazinic acid as a starting material, for their antimicrobial properties. These compounds showed good antibacterial and antifungal activities.
Potential in Treating Osteoporosis
- Research by Coleman et al. (2004) identified derivatives of pyrimidinone as potent antagonists of the αvβ3 receptor, suggesting their potential use in treating osteoporosis. The compounds exhibited excellent in vitro profiles and significant efficacy in an in vivo model of bone turnover.
Anti-inflammatory Applications
- A study conducted by Amr et al. (2007) synthesized pyrimidinones and oxazinones as anti-inflammatory agents. These compounds showed good anti-inflammatory activity comparable to the reference drug Prednisolone®.
Inhibitory Activity on Xanthine Oxidase
- Seela et al. (1984) synthesized isomers of pyrimidinone and found them to be inhibitors of xanthine oxidase, an enzyme involved in purine metabolism, indicating potential applications in treating conditions like gout.
properties
IUPAC Name |
3-(2-methyl-6-oxo-1H-pyrimidin-5-yl)propanoic acid;hydrochloride |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H10N2O3.ClH/c1-5-9-4-6(8(13)10-5)2-3-7(11)12;/h4H,2-3H2,1H3,(H,11,12)(H,9,10,13);1H |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
XNDVTDDYAFANKT-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=NC=C(C(=O)N1)CCC(=O)O.Cl |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H11ClN2O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
218.64 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
2260936-42-1 |
Source
|
Record name | 3-(2-methyl-4-oxo-1,4-dihydropyrimidin-5-yl)propanoic acid hydrochloride | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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